Cas no 2221812-08-2 (2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane)

2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane is a fluorinated aromatic compound featuring a bromo, fluoro, and trifluoromethyl substituent pattern on the phenyl ring, protected by a 1,3-dioxolane group. This structure enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of complex fluorinated molecules. The electron-withdrawing trifluoromethyl group and halogen substituents improve reactivity in nucleophilic aromatic substitutions, while the dioxolane moiety offers stability and selective deprotection options. Its well-defined regiochemistry and functional group compatibility make it valuable for pharmaceutical and agrochemical applications requiring precise fluorinated architectures.

2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane structure

2221812-08-2 structure

Product Name:2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane

CAS No:2221812-08-2

MF:C₁₀H₇BrF₄O₂

MW:315.05899643898

CID:5073709

Update Time:2025-06-09

2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

- 2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane
- Inchi： 1S/C10H7BrF4O2/c11-6-2-1-5(10(13,14)15)7(8(6)12)9-16-3-4-17-9/h1-2,9H,3-4H2
- InChI Key： KEFMULFPBPOTHR-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(F)(F)F)=C(C=1F)C1OCCO1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 268
XLogP3: 3
Topological Polar Surface Area: 18.5

2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB559023-500mg	2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane; .	2221812-08-2	500mg	€363.20	2025-02-19
abcr	AB559023-250mg	2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane; .	2221812-08-2	250mg	€269.80	2025-02-19
abcr	AB559023-1g	2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane; .	2221812-08-2	1g	€486.50	2025-02-19
abcr	AB559023-5g	2-[3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl]-1,3-dioxolane; .	2221812-08-2	5g	€1600.60	2025-02-19